Cas no 200956-56-5 (Methyl 3-bromo-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-bromo-4-(difluoromethoxy)benzoate
• CAS No: 200956-56-5
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• MDL: MFCD11110884
• CID: 1030486
• PubChem ID: 18782607
• Update Time: 2025-04-20

Methyl 3-bromo-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(difluoromethoxy)benzoate
• PIVLQGBDVHMHDD-UHFFFAOYSA-N
• AK133892
• AX8255443
• Benzoic acid, 3-bromo-4-(difluoromethoxy)-, methyl ester
• 200956-56-5
• DB-370796
• AKOS015852105
• MFCD11110884
• DS-4730
• DTXSID30596204
• CS-0136252
• C73808
• Methyl3-bromo-4-(difluoromethoxy)benzoate
• TQU0278
• SCHEMBL8163137

• MDL： MFCD11110884
• Inchi： 1S/C9H7BrF2O3/c1-14-8(13)5-2-3-7(6(10)4-5)15-9(11)12/h2-4,9H,1H3
• InChI Key： PIVLQGBDVHMHDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5